1-Cyclopropoxy-2-ethyl-4-methoxybenzene

• Molecular Formula: C12H16O2
• Molecular Weight: 192.25 g/mol
• IUPAC Name: 1-cyclopropyloxy-2-ethyl-4-methoxybenzene
• InChI: InChI=1S/C12H16O2/c1-3-9-8-11(13-2)6-7-12(9)14-10-4-5-10/h6-8,10H,3-5H2,1-2H3
• InChI Key: YNELSQNYRHMQIJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CC(=C1)OC)OC2CC2

Description

1-Cyclopropoxy-2-ethyl-4-methoxybenzene is an aromatic ether featuring a benzene ring substituted with a cyclopropoxy group (C₃H₅O), an ethyl group (C₂H₅), and a methoxy group (OCH₃) at the 1-, 2-, and 4-positions, respectively. The cyclopropoxy group introduces significant steric strain due to the three-membered ring, which may enhance reactivity compared to non-cyclic substituents.

Preparation Methods

The synthesis of 1-Cyclopropoxy-2-ethyl-4-methoxybenzene typically involves electrophilic aromatic substitution reactions. One common method is the Friedel-Crafts alkylation, where benzene reacts with an alkyl halide in the presence of a Lewis acid catalyst such as aluminum chloride (AlCl3) . The cyclopropoxy and methoxy groups can be introduced through nucleophilic substitution reactions, where the benzene ring is treated with appropriate alkylating agents under controlled conditions .

Industrial production methods may involve multi-step synthesis routes, starting from readily available precursors and using various catalysts to achieve high yields and purity .

Chemical Reactions Analysis

1-Cyclopropoxy-2-ethyl-4-methoxybenzene undergoes several types of chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3), leading to the formation of carboxylic acids or ketones depending on the reaction conditions.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4), resulting in the formation of alcohols or alkanes.

Substitution: Electrophilic and nucleophilic substitution reactions are common, where the benzene ring undergoes substitution with various electrophiles or nucleophiles to form different derivatives.

Scientific Research Applications

1-Cyclopropoxy-2-ethyl-4-methoxybenzene has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: The compound can be used in the study of biological pathways and interactions, particularly in understanding the effects of substituted benzene derivatives on biological systems.

Medicine: Research into its potential medicinal properties, such as antimicrobial or anticancer activities, is ongoing.

Industry: It finds applications in the production of specialty chemicals and materials, including polymers and resins.

Mechanism of Action

The mechanism of action of 1-Cyclopropoxy-2-ethyl-4-methoxybenzene involves its interaction with molecular targets such as enzymes or receptors. The cyclopropoxy and methoxy groups can influence the compound’s binding affinity and specificity towards these targets, modulating their activity and leading to various biological effects . The exact pathways and molecular targets are subjects of ongoing research.

Comparison with Similar Compounds

Structural Features and Molecular Formulas

The table below compares key structural and synthetic attributes of 1-Cyclopropoxy-2-ethyl-4-methoxybenzene with related compounds:

Compound Name	Substituents	Molecular Formula	Synthesis Method	Key Properties/Findings
1-Cyclopropoxy-2-ethyl-4-methoxybenzene	Cyclopropoxy, ethyl, methoxy	C₁₂H₁₆O₂ (inferred)	Not explicitly described in evidence	Hypothetical: Cyclopropane strain may increase reactivity
1-Methoxy-4-{1[((2S)-2-phenylcyclohexyl)oxy]prop-2-yn-1-yl}benzene (2g)	Phenylcyclohexyloxy, propargyl	C₁₈H₂₂O₂	Column chromatography (petroleum ether/EtOAc 80:20)	Diastereoisomers (2:1 ratio); white solid (86% yield)
1-(1-(Allyloxy)ethyl)-4-methoxybenzene	Allyloxy, ethyl	C₁₂H₁₆O₂	Photocycloaddition with [Ir] catalyst	Stereoselective synthesis; potential for cycloaddition reactions
1-methoxy-4-[(2-methylpropan-2-yl)oxy]benzene	tert-butoxy	C₁₁H₁₆O₂	Undisclosed	CAS 15360-00-6; bulky substituent may reduce solubility

Reactivity and Stability

• Cyclopropoxy Group: The strained cyclopropane ring in the target compound may increase susceptibility to ring-opening reactions or oxidative degradation compared to non-cyclic analogs. For example, 1-methoxy-4-(1-methylethyl)benzene undergoes oxidation to form hydroperoxides and ketones via free-radical mechanisms . The cyclopropoxy group could alter this pathway due to its unique electronic and steric effects.
• Allyloxy Group : The allyloxy-substituted analog (C₁₂H₁₆O₂) synthesized via photocycloaddition () exhibits reactivity suited for stereoselective transformations, a property less likely in the target compound due to its saturated cyclopropane ring .